Cas no 2227648-17-9 ((2S)-4-5-(trifluoromethyl)pyridin-2-ylbutan-2-ol)

• Product Name: (2S)-4-5-(trifluoromethyl)pyridin-2-ylbutan-2-ol
• CAS No: 2227648-17-9
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5797967
• PubChem ID: 165631791
• Update Time: 2025-10-10

(2S)-4-5-(trifluoromethyl)pyridin-2-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-5-(trifluoromethyl)pyridin-2-ylbutan-2-ol
• (2S)-4-[5-(trifluoromethyl)pyridin-2-yl]butan-2-ol
• 2227648-17-9
• EN300-1942148

• Inchi： 1S/C10H12F3NO/c1-7(15)2-4-9-5-3-8(6-14-9)10(11,12)13/h3,5-7,15H,2,4H2,1H3/t7-/m0/s1
• InChI Key： CCSIZRIZPOIOFG-ZETCQYMHSA-N
• SMILES： FC(C1=CN=C(C=C1)CC[C@H](C)O)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-4-5-(trifluoromethyl)pyridin-2-ylbutan-2-ol

(2S)-4-(5-Trifluoromethylpyridin-2-yl)butan-2-ol: A Comprehensive Overview

(2S)-4-(5-Trifluoromethylpyridin-2-yl)butan-2-ol, also known by its CAS number 2227648-17-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trifluoromethyl group and a chiral butanol moiety. The presence of the trifluoromethyl group introduces electronic and steric effects that can influence the compound's reactivity, solubility, and biological activity.

The synthesis of (2S)-4-(5-Trifluoromethylpyridin-2-yl)butan-2-ol typically involves multi-step processes, often incorporating palladium-catalyzed cross-coupling reactions or other advanced methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at the butanol position, ensuring high enantiomeric excess. These methods are not only environmentally friendly but also scalable for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its utility in drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The trifluoromethyl group is particularly valuable in medicinal chemistry due to its ability to enhance drug-like properties such as metabolic stability and bioavailability.

In addition to its role in drug discovery, (2S)-4-(5-Trifluoromethylpyridin-2-yl)butan-2-ol has been investigated for its catalytic properties. Studies have shown that this compound can act as a chiral ligand in asymmetric catalysis, facilitating the formation of enantioselective products in various organic transformations. This dual functionality—simultaneously serving as both a building block and a catalyst—underscores its versatility in modern chemical research.

The physical properties of this compound are also noteworthy. Its melting point, boiling point, and solubility characteristics have been determined through rigorous experimentation, providing essential data for its handling and storage. The compound's stability under various conditions has been evaluated, ensuring its suitability for both laboratory and industrial use.

Recent studies have focused on the environmental impact of (2S)-4-(5-Trifluoromethylpyridin-2-y)butan-ol. Researchers have assessed its biodegradability and potential toxicity to aquatic organisms, adhering to current regulatory standards for chemical safety. These findings highlight the importance of sustainable practices in the synthesis and application of such compounds.

In conclusion, (...), with its unique structure and diverse applications, continues to be a focal point in chemical research. As new methodologies emerge and technological advancements unfold, this compound is poised to play an even more significant role in shaping the future of organic chemistry and pharmaceutical development.